Cas no 2138134-31-1 (Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate)

• Product Name: Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate
• CAS No: 2138134-31-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5866872
• PubChem ID: 137949187
• Update Time: 2025-06-20

Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate
• Methyl 5-amino-3-propan-2-yl-1,2-thiazole-4-carboxylate
• methyl 5-amino-3-(propan-2-yl)-1,2-thiazole-4-carboxylate
• EN300-742112
• 2138134-31-1

• Inchi： 1S/C8H12N2O2S/c1-4(2)6-5(8(11)12-3)7(9)13-10-6/h4H,9H2,1-3H3
• InChI Key： QBPBWAGYEMHXFA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(C(C)C)=N1)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate

Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate (CAS No. 2138134-31-1): A Comprehensive Overview

Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate, identified by its CAS number 2138134-31-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the isothiazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of both amino and carboxylate functional groups in its molecular framework suggests a high degree of reactivity, making it a valuable candidate for further chemical modifications and biological studies.

The structural features of Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate contribute to its unique chemical properties. The isothiazole ring, characterized by a sulfur atom incorporated into a five-membered ring alongside nitrogen, is a key element that influences its interactions with biological targets. Additionally, the amino group at the 5-position and the carboxylate group at the 4-position provide sites for hydrogen bonding and ionic interactions, which are crucial for binding to proteins and enzymes.

In recent years, there has been growing interest in isothiazole derivatives due to their potential as pharmacological agents. Studies have demonstrated that compounds within this class exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate may contribute to its ability to interact with various biological targets, making it a promising scaffold for drug discovery.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The presence of multiple reactive sites allows for the introduction of different substituents, enabling chemists to tailor its properties for specific applications. For instance, the carboxylate group can be used to form esters or amides, while the amino group can undergo acylation or alkylation reactions. These modifications can enhance solubility, stability, and bioavailability, making it an attractive candidate for further development.

Recent research has highlighted the importance of isothiazole derivatives in addressing various diseases. For example, studies have shown that certain isothiazole compounds can inhibit the activity of enzymes involved in cancer progression. The mechanism by which Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate interacts with these enzymes remains an area of active investigation. However, preliminary findings suggest that its structural features may allow it to disrupt key signaling pathways associated with tumor growth and survival.

The pharmaceutical industry has taken note of these findings and is exploring the potential of isothiazole derivatives as lead compounds for new drugs. The synthesis and optimization of such compounds require careful consideration of their chemical properties and biological activities. Researchers are employing advanced computational methods to predict how different modifications will affect the compound's behavior, allowing for more efficient development processes.

Beyond its potential as an anticancer agent, Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate may also have applications in other therapeutic areas. For instance, its ability to interact with bacterial enzymes has led to investigations into its antimicrobial properties. By targeting essential bacterial processes, this compound could offer a novel approach to combating antibiotic-resistant strains.

The development of new antibiotics is critical in addressing the growing threat of antimicrobial resistance. Isothiazole derivatives have shown promise in this area due to their unique chemical structures and mechanisms of action. Further research is needed to fully understand their efficacy and safety profiles, but initial studies are encouraging.

In conclusion, Methyl 5-amino-3-(1-methylethyl)-4-isothiazolecarboxylate (CAS No. 2138134-31-1) is a compound with significant potential in pharmaceutical research. Its structural features make it a versatile scaffold for drug discovery, with applications ranging from cancer therapy to antimicrobial treatments. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play a crucial role in the development of next-generation therapeutics.